Cas no 10493-38-6 (4-(2-methoxyphenyl)butan-1-ol)

• Product Name: 4-(2-methoxyphenyl)butan-1-ol
• CAS No: 10493-38-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1149780
• PubChem ID: 19798068
• Update Time: 2025-06-08

4-(2-methoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)butan-1-ol
• Benzenebutanol, 2-methoxy-
• 2-Methoxy-1-(4-hydroxy-butyl)-benzol
• AKOS006317686
• CTK0D7754
• SureCN7650103
• 4-(2-methoxyphenyl)butanol
• 2-methoxy-1-(4-hydroxy-butyl)-benzene
• Benzenebutanol, 2-methoxy-; 2-Methoxy-1-(4-hydroxy-butyl)-benzol; AKOS006317686; CTK0D7754; SureCN7650103; 4-(2-methoxyphenyl)butanol; 2-methoxy-1-(4-hydroxy-butyl)-benzene;
• 2-methoxybenzenebutanol
• 10493-38-6
• CS-0440291
• F80290
• DTXSID00600044
• LICCCCCCEBHYTF-UHFFFAOYSA-N
• SCHEMBL7650103
• 2-methoxybenzenbutanol
• hydroxybutylanisol
• 2-Methoxy-benzenebutanol

• MDL： MFCD11615093
• Inchi： 1S/C11H16O2/c1-13-11-8-3-2-6-10(11)7-4-5-9-12/h2-3,6,8,12H,4-5,7,9H2,1H3
• InChI Key： LICCCCCCEBHYTF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCCCO

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxyphenyl)butan-1-ol

Chemical Profile of 4-(2-methoxyphenyl)butan-1-ol (CAS No. 10493-38-6)

4-(2-methoxyphenyl)butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 10493-38-6, is a significant organic compound with a broad spectrum of potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, featuring a butyl chain attached to a phenolic ring substituted with a methoxy group, exhibits unique structural and functional properties that make it valuable in synthetic chemistry and material science.

The molecular structure of 4-(2-methoxyphenyl)butan-1-ol consists of an aliphatic butyl group linked to a benzene ring bearing an electron-donating methoxy substituent at the ortho position. This configuration imparts both lipophilicity and some degree of hydrophilicity, making it a versatile intermediate in drug design. The presence of the hydroxyl group further enhances its reactivity, enabling various chemical transformations such as esterification, etherification, and oxidation.

In recent years, 4-(2-methoxyphenyl)butan-1-ol has garnered attention in the field of medicinal chemistry due to its potential as a precursor in the synthesis of bioactive molecules. Its aromatic system and the methoxy group can influence the pharmacokinetic and pharmacodynamic properties of derived compounds. For instance, studies have explored its utility in developing central nervous system (CNS) drugs, where the phenolic moiety can modulate receptor interactions.

One notable application of 4-(2-methoxyphenyl)butan-1-ol is in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play crucial roles in cellular signaling pathways, making them prime targets for therapeutic intervention. Researchers have utilized derivatives of this compound to develop selective agonists or antagonists with potential applications in treating neurological disorders, cardiovascular diseases, and metabolic conditions. The methoxy group's ability to enhance solubility while maintaining lipophilicity is particularly advantageous in designing orally bioavailable drugs.

Additionally, 4-(2-methoxyphenyl)butan-1-ol has been investigated as a building block in the synthesis of novel agrochemicals. Its structural features allow for modifications that can improve the efficacy and environmental compatibility of pesticides and herbicides. The hydroxyl group provides a site for further functionalization, enabling the creation of compounds with enhanced pesticidal activity while minimizing toxicity to non-target organisms.

The compound's stability under various conditions makes it suitable for industrial-scale applications. Its resistance to degradation under thermal and oxidative stress ensures that it remains a reliable intermediate in large-scale chemical processes. Furthermore, advancements in green chemistry have led to more sustainable methods for synthesizing 4-(2-methoxyphenyl)butan-1-ol, incorporating catalytic processes that reduce waste and energy consumption.

Recent research has also explored the role of 4-(2-methoxyphenyl)butan-1-ol in material science. Its ability to form hydrogen bonds due to the hydroxyl group allows it to interact with other molecules, making it useful in polymer chemistry and coatings. For example, it has been used as an additive to improve the flexibility and durability of certain polymers. The aromatic ring's electronic properties also make it a candidate for use in organic electronics, where such compounds can contribute to the development of conductive materials.

The synthesis of 4-(2-methoxyphenyl)butan-1-ol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include Grignard reactions followed by reduction steps or nucleophilic substitution reactions on halogenated aromatic compounds. The choice of synthetic pathway depends on factors such as yield optimization, cost-effectiveness, and environmental impact. Recent innovations have focused on improving these synthetic routes to enhance efficiency and reduce byproduct formation.

In conclusion, 4-(2-methoxyphenyl)butan-1-ol (CAS No. 10493-38-6) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it valuable in pharmaceutical research, agrochemical development, and material science applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in synthetic chemistry and industrial applications.